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Compound of Interest

Compound Name: Adenophostin A

Cat. No.: B126412

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the calcium-releasing properties of
Adenophostin A and the endogenous second messenger, inositol 1,4,5-trisphosphate (IP3).
The information presented herein is supported by experimental data to assist researchers in
selecting the appropriate agonist for their studies on intracellular calcium signaling.

Executive Summary

Adenophostin A, a fungal metabolite, is a potent agonist of the inositol 1,4,5-trisphosphate
receptor (IP3R), the key intracellular channel responsible for mobilizing calcium from the
endoplasmic reticulum. Experimental evidence consistently demonstrates that Adenophostin
A is significantly more potent than IP3 in eliciting calcium release. Furthermore, Adenophostin
A exhibits greater metabolic stability, making it a valuable tool for prolonged experimental
investigations. While both molecules act as full agonists, they display distinct kinetic profiles,
with Adenophostin A generally inducing a slower rate of calcium release compared to I1P3.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative parameters comparing the activity of
Adenophostin A and IP3 on the type 1 IP3 receptor (IP3R1), the most ubiquitously expressed
isoform.
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] Inositol 1,4,5-
Parameter Adenophostin A . Reference
Trisphosphate (IP3)
Potency (EC50) ~11 nM ~100 nM [1]
Binding Affinity (Ki) ~10 nM ~41 nM [1]
Agonist Type Full Agonist Full Agonist [2][3]
Cooperativity (nH) High (3.9 £ 0.2) Moderate (1.8 £ 0.1) [1]
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Adenophostin A

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental approach to studying these
agonists, the following diagrams are provided.
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Caption: Simplified signaling pathway for IP3 and Adenophostin A-mediated calcium release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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